Cas no 35677-84-0 (ethyl pipecolinate)
ethyl pipecolinate structure
Product Name:ethyl pipecolinate
CAS No:35677-84-0
MF:C9H17NO2
MW:171.23678278923
CID:920591
PubChem ID:15697772
Update Time:2025-04-19
ethyl pipecolinate Chemical and Physical Properties
Names and Identifiers
-
- ethyl pipecolinate
- (+/-)PIPECOLINIC ACID ETHYL ESTER
- SY077220
- (2S-trans)-4-Methyl-2-piperidinecarboxylic Acid Ethyl Ester
- EINECS 252-674-2
- SCHEMBL3664884
- 42205-75-4
- SB40900
- (2R-cis)-4-Methyl-2-piperidinecarboxylic Acid Ethyl Ester
- SB48092
- trans-Ethyl 4-methylpiperidine-2-carboxylate
- 2-Piperidinecarboxylic acid, 4-methyl-, ethyl ester, (2R-cis)-
- DTXSID60957061
- Ethyl (1)-piperidine-2-carboxylate
- (2S,4R)-Ethyl 4-methylpiperidine-2-carboxylate
- 2-Piperidinecarboxylic acid, 4-methyl-, ethyl ester
- ethyl 4-methyl-2-piperidinecarboxylate
- MFCD03093749
- EN300-873899
- DB-308031
- 66937-93-7
- Racemic ethyl 4-methyl-2-piperidinecarboxylate
- SB48093
- ETHYL 4-METHYLPIPERIDINE-2-CARBOXYLATE
- SB42908
- SB43100
- 74863-85-7
- 35677-84-0
- (2R,4R)-4-Methyl-2-piperidinecarboxylicethylester
- AKOS032947482
-
- Inchi: 1S/C9H17NO2/c1-3-12-9(11)8-6-7(2)4-5-10-8/h7-8,10H,3-6H2,1-2H3
- InChI Key: GHBNOCBWSUHAAA-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CC(C)CCN1)=O
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.014 g/mL at 20 °C(lit.)
- Boiling Point: 216-217 °C(lit.)
- Flash Point: 115 °F
- Refractive Index: n20/D 1.456
ethyl pipecolinate Security Information
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: 26-36
- FLUKA BRAND F CODES:10
-
Hazardous Material Identification:
- Storage Condition:2-8°C
ethyl pipecolinate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
35677-84-0 (ethyl pipecolinate) Related Products
- 15862-72-3(ethyl piperidine-2-carboxylate)
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- 41994-45-0(methyl piperidine-2-carboxylate)
- 41994-50-7(2,5-diethyl pyrrolidine-2,5-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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